Cas no 14038-43-8 (Iron(III) Ferrocyanide)

• Product Name: Iron(III) Ferrocyanide
• CAS No: 14038-43-8
• MF: C₁₈Fe₇N₁₈
• MW: 859.228204727173
• MDL: MFCD00135663
• CID: 49611
• PubChem ID: 253660230
• Update Time: 2025-10-23

Iron(III) Ferrocyanide Chemical and Physical Properties

Names and Identifiers

• Prussian blue
• Iron blue
• Pigment Blue 27
• Ferric ferrocyanide
• Ferric hexacyanoferrate (II)
• C.I. 77510
• MILORI BLUE
• C.I.PIGMENT BLUE 27
• Iron(III) Hexacyanoferrate(II)
• iron(III)ferrocyanide
• PRUSSIAN BLUE, BIOLOGICAL STAIN C.I.NO.77510
• BERLIN BLUE
• Biological stain
• CHINESE BLUE
• Miroli Blue
• PARIS BLUE
• Prussian Blue, pure
• Blue 27
• CI 77510
• ferrocin
• ferrotsin
• Vossenblau
• Steel blue
• Iron(III) Ferrocyanide
• miloriblue
• Ferric hexacyanoferrate
• Parisian blue
• Preussischblau
• Turnbulls Blau
• Berliner Blau
• iron (III) ferrocyanide
• C18Fe7N18
• iron(3+) hexacyanoferrate(4-)
• iron(III) hexacyanidoferrate(II)
• DNMNDNSFJMUUFM-UHFFFAOYSA-N
• FERRIC HEXACYANOFERRATE(II)
• iron(3+) hexacyanidoferrate(4-)
• Prussian Blue (ferric ferrocyanide)
• DB06783
• BC677645
• ferrihexacyanoferrate
• hexacyano-ferrate(4-iron(3+)(3:4)
• hexakis(cyano-C)-iron(3+)(3:4),(OC-6-11)-Ferrate(4-)
• iron(3+)(3:4),(oc-6-11)-ferrate(4-hexakis(cyano-c)-
• iron(3+)ferrocyanide

• MDL： MFCD00135663
• Inchi： 1S/18CN.7Fe/c18*1-2;;;;;;;/q;;;;;;;;;;;;;;;;;;3*-4;4*+3
• InChI Key： DNMNDNSFJMUUFM-UHFFFAOYSA-N
• SMILES： [Fe-4](C#N)(C#N)(C#N)(C#N)(C#N)C#N.[Fe-4](C#N)(C#N)(C#N)(C#N)(C#N)C#N.[Fe-4](C#N)(C#N)(C#N)(C#N)(C#N)C#N.[Fe+3].[Fe+3].[Fe+3].[Fe+3]

Computed Properties

• Exact Mass: 859.60000
• Monoisotopic Mass: 859.6
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 43
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 25
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 428

Experimental Properties

• Color/Form: Dark blue crystals or powders. It is a dark color pigment, and the color changes from dark blue with copper flash to bright blue. High coloring power. Strong light resistance. It is resistant to weak acid but not alkali.
• Density: 1.8
• Melting Point: >300°C
• Boiling Point: 25.7 °C at 760 mmHg
• Flash Point: °C
• Solubility: Practically insoluble in water
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents, ammonia. Light sensitive.
• PSA: 428.22000
• LogP: 0.28454
• Solubility: Insoluble in water, soluble in ethanol, ether and dilute acid. It can be dissolved in acetic acid aqueous solution when it is newly prepared. In strong heat, ammonia and hydrocyanic acid are released due to decomposition or combustion.
• Merck: 7910
• Sensitiveness: Hygroscopic

Iron(III) Ferrocyanide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1993
• WGK Germany：1
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S22; S24/25
• RTECS：LJ8200000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R40; R22; R10; R36/38; R23/25; R11; R36/37/38
• Safety Term：S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Iron(III) Ferrocyanide

Iron(III) Ferrocyanide (CAS No. 14038-43-8): A Comprehensive Overview

Iron(III) Ferrocyanide, with the chemical formula Fe₄[Fe(CN)₆]₃, is a compound of significant interest in the field of inorganic chemistry and its applications extend across multiple disciplines, including materials science, catalysis, and biomedicine. This compound, identified by its unique CAS No. 14038-43-8, has garnered attention due to its versatile properties and potential applications in modern research and industry.

The structure of Iron(III) Ferrocyanide consists of a cubic framework where iron(III) ions are coordinated to cyanide ions, forming a stable complex. This structural arrangement contributes to its remarkable stability and reactivity, making it a valuable material in various chemical processes. The compound's ability to exist in different crystalline forms further enhances its utility, as these forms can exhibit distinct properties tailored for specific applications.

In recent years, research on Iron(III) Ferrocyanide has been particularly focused on its potential applications in biomedicine. Studies have demonstrated that this compound can act as a catalyst in the reduction of organic pollutants, making it a promising candidate for environmental remediation technologies. Additionally, its stability under extreme conditions has led to investigations into its use as a component in advanced materials for energy storage devices.

The compound's interaction with biological systems has also been a subject of intense study. Research indicates that Iron(III) Ferrocyanide can influence cellular processes by participating in redox reactions, which are crucial for maintaining cellular homeostasis. These findings have opened new avenues for exploring its role in developing therapeutic agents for neurological disorders and cancer treatment. The ability of this compound to selectively target certain biological pathways without causing significant side effects makes it an attractive option for drug development.

The synthesis of Iron(III) Ferrocyanide is typically achieved through controlled reactions involving iron salts and potassium ferrocyanide. The process requires precise conditions to ensure the formation of the desired crystalline structure, which directly impacts the compound's properties. Advances in synthetic methodologies have enabled researchers to produce high-purity samples of this compound, facilitating more accurate and reliable studies on its applications.

In the field of materials science, Iron(III) Ferrocyanide has been explored for its potential use in magnetic materials and sensors. Its magnetic properties stem from the unpaired electrons in the iron(III) ions, which contribute to its responsiveness to external magnetic fields. This characteristic has been exploited in developing novel magnetic resonance imaging (MRI) contrast agents that enhance image resolution and sensitivity.

The environmental impact of using Iron(III) Ferrocyanide has also been carefully evaluated. Studies have shown that when properly disposed of, this compound does not pose significant risks to ecosystems. However, improper handling can lead to the release of cyanide ions, which are toxic. Therefore, stringent guidelines are recommended for handling and disposing of this material to ensure environmental safety.

The future prospects for research on Iron(III) Ferrocyanide are vast and exciting. Ongoing studies aim to uncover new applications in areas such as nanotechnology and green chemistry. By leveraging its unique properties, researchers hope to develop innovative solutions for global challenges, including sustainable energy production and pollution control.

In conclusion, Iron(III) Ferrocyanide (CAS No. 14038-43-8) is a multifaceted compound with broad applications across various scientific disciplines. Its stability, reactivity, and biological interactions make it a valuable material for advancing research and technology. As our understanding of this compound continues to grow, so too will its potential contributions to society.